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Compound of Interest

Compound Name: 17:0-20:3 PS-d5

Cat. No.: B15561038

Get Quote

This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals working with the internal standard 17:0-20:3

Phosphatidylserine-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-L-serine).

The following sections address common issues related to interfering contaminants encountered

during mass spectrometry-based lipidomics experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected mass-to-charge ratio (m/z) for 17:0-20:3 PS-d5?

A1: 17:0-20:3 PS-d5 is an acidic phospholipid and is typically analyzed in negative ion mode

electrospray ionization (ESI) mass spectrometry. The expected monoisotopic mass for the

deprotonated molecule [M-H]⁻ is approximately 803.56 m/z. The exact mass of the sodium salt

form is 826.55.[1] In positive ion mode, you might observe adducts such as [M+H]⁺ at

approximately 805.57 m/z or [M+Na]⁺ at approximately 827.55 m/z.[2][3] However, negative

mode is preferred for phosphatidylserine analysis.[4]

Q2: I am seeing a high background signal or unexpected peaks in my chromatogram. What are

the likely sources of contamination?
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A2: High background and extraneous peaks are common issues in mass spectrometry and

often stem from environmental and process-related contaminants. The most common sources

include:

Plasticizers (Phthalates): These can leach from plastic labware such as microcentrifuge

tubes, pipette tips, and solvent bottle caps.[5][6][7] Diisooctyl phthalate is a common

example.[8]

Polysiloxanes: These are ubiquitous in the lab environment, originating from silicone-based

lubricants in vacuum pumps, septa, and personal care products like hand creams and

deodorants.[9][10][11][12] They often appear as a series of peaks separated by 74 Da (the

mass of a dimethylsiloxane unit).

Polyethylene Glycol (PEG): PEG is found in many detergents and can be a persistent

contaminant from glassware that has not been properly rinsed.[11] It appears as a series of

peaks separated by 44 Da.

Solvents and Reagents: Impurities can be present in solvents like methanol, acetonitrile, and

water. Always use high-purity, LC-MS grade solvents.[11]

Laboratory Air: Airborne particles and volatile organic compounds from sources like air

conditioning filters can contaminate samples, solvents, and instrument components.[8][11]

Q3: An unexpected peak is appearing close to the m/z of my 17:0-20:3 PS-d5 standard. How

can I identify it?

A3: Identifying an interfering peak requires a systematic approach. First, check if the m/z of the

unknown peak corresponds to a common contaminant or an adduct of your target molecule.

The table below lists common contaminants and their characteristic m/z values. If the mass

does not match a common contaminant, consider the possibility of an unexpected adduct of

17:0-20:3 PS-d5 (e.g., [M+Cl]⁻, [M+CH₃COO]⁻) or an in-source fragment.[13] Tandem mass

spectrometry (MS/MS) can be used to fragment the interfering ion and help elucidate its

structure.
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This issue is often caused by polysiloxane or phthalate contamination.

Troubleshooting Steps:

Isolate the Source: Systematically check components of your LC-MS system.

Direct Infusion: Infuse your mobile phase directly into the mass spectrometer, bypassing

the LC column and autosampler. If contamination is present, the source is likely the

solvent, tubing, or the MS source itself.

LC System: If direct infusion is clean, run a blank gradient (without injection) through the

LC system. If peaks appear, the contamination originates from the mobile phase, solvent

lines, or the LC column.

Autosampler: If the blank gradient is clean, inject a blank solvent (e.g., isopropanol). The

appearance of contaminant peaks points to the autosampler, syringe, vial, or cap.[11]

Clean the System:

Flush the entire LC system with a series of high-purity solvents, such as isopropanol,

methanol, and acetonitrile.

Clean the mass spectrometer's ion source according to the manufacturer's protocol.

Phthalates can sometimes accumulate in the heated ESI source.[8]

Replace solvent filters and any contaminated tubing.

Prevent Recurrence:

Use glass containers for solvents instead of plastic.[11]

Cover solvent reservoirs with foil instead of plastic film.[11]

Ensure all glassware is thoroughly rinsed with high-purity solvent and not washed with

detergents.[11]

Use phthalate-free and siloxane-free lab consumables where possible.
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Issue 2: Poor Peak Shape for 17:0-20:3 PS-d5
Acidic phospholipids like phosphatidylserine can exhibit poor peak shape (e.g., broad or tailing

peaks) on reverse-phase columns.[4][14]

Troubleshooting Steps:

Mobile Phase Modification: The interaction of the phosphate group with the stationary phase

or metal components can cause peak tailing.

Add a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) to the mobile

phase to suppress the ionization of the phosphate group.

Alternatively, using a slightly basic mobile phase with an additive like ammonium

hydroxide can improve peak shape by ensuring the phospholipid is fully deprotonated.

Column Choice: Select a column specifically designed for lipid analysis or one with low metal

content to minimize secondary interactions.

System Passivation: If metal leaching from the LC system is suspected, passivating the

system with an acid wash may help.[11]

Quantitative Data Summary
The following table summarizes the m/z values for the target analyte and common interfering

contaminants. This can be used as a quick reference to identify potential sources of

interference.
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Compound/Ion Ion Type Exact Mass (m/z) Common Source(s)

17:0-20:3 PS-d5 [M-H]⁻ ~803.56
Target Analyte /

Internal Standard

17:0-20:3 PS-d5 [M+Cl]⁻ ~839.53
Adduct from

chlorinated solvents

17:0-20:3 PS-d5 [M+CH₃COO]⁻ ~863.58

Adduct from acetate-

buffered mobile

phases

Diisooctyl phthalate [M+H]⁺ 391.28
Plasticizer from

labware[8]

Polysiloxane (cyclic

D5)
[M+H]⁺ 371.08

Silicone lubricants,

septa, personal care

products[12]

Polysiloxane (cyclic

D6)
[M+H]⁺ 445.10

Silicone lubricants,

septa, personal care

products[12]

PEG (n=18) [M+NH₄]⁺ 812.50
Detergents, column

manufacturing[11]

Palmitic acid [M-H]⁻ 255.23
Endogenous

biological contaminant

Stearic acid [M-H]⁻ 283.26
Endogenous

biological contaminant

Note: The m/z values for contaminants are for common representative structures and adducts.

Polysiloxanes and PEG will appear as series of repeating units.

Experimental Protocols
Protocol 1: Lipid Extraction from Plasma/Serum (Bligh-
Dyer Method)
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This protocol is a standard method for extracting total lipids from biological fluids while

minimizing contamination.

Materials:

LC-MS grade chloroform, methanol, and water

Glass centrifuge tubes with PTFE-lined caps

Glass Pasteur pipettes

Nitrogen gas evaporator

Vortex mixer and centrifuge

Procedure:

To a 15 mL glass centrifuge tube, add 100 µL of plasma/serum.

Spike the sample with the required amount of 17:0-20:3 PS-d5 internal standard.

Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture. Vortex vigorously for 1 minute to

ensure thorough mixing and protein denaturation.

Add 125 µL of chloroform. Vortex for 30 seconds.

Add 125 µL of water to induce phase separation. Vortex for 30 seconds.

Centrifuge at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer

(methanol/water), a protein disk in the middle, and a lower organic layer (chloroform)

containing the lipids.

Carefully collect the lower organic layer using a glass Pasteur pipette, taking care not to

disturb the protein disk, and transfer it to a new clean glass tube.

Dry the extracted lipids under a gentle stream of nitrogen.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15561038/docs?utm_src=pdf-body#technical-support-center-analysis-of-17-0-20-3-ps-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 9:1

methanol:chloroform or isopropanol).

Reference: This protocol is a modification of the Bligh and Dyer method, a widely used

technique in lipidomics.[15][16]

Visualizations
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Caption: Troubleshooting workflow to isolate contamination sources.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15561038/docs?utm_src=pdf-body-img#technical-support-center-analysis-of-17-0-20-3-ps-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Liquid-Liquid Extraction

Final Steps

1. Plasma/Serum Sample
(in Glass Tube)

2. Spike with
17:0-20:3 PS-d5

3. Add Chloroform:Methanol (1:2)
& Vortex

4. Add Chloroform & Vortex

5. Add Water & Vortex
(Induces Phase Separation)

6. Centrifuge

7. Collect Lower
Organic (Lipid) Layer

8. Dry Under Nitrogen

9. Reconstitute in
LC-MS Solvent

Analyze via LC-MS

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15561038/docs?utm_src=pdf-body-img#technical-support-center-analysis-of-17-0-20-3-ps-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15561038/docs#technical-support-center-analysis-of-
17-0-20-3-ps-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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